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Compound of Interest

Compound Name: Crocin 5

Cat. No.: B3028231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Crocin 5, also known as dicrocin, is a key bioactive carotenoid found in saffron (Crocus sativus

L.). As a member of the crocin family, it contributes to the characteristic color and potential

therapeutic properties of saffron, including antioxidant and neuroprotective effects. Accurate

quantification of individual crocins like Crocin 5 is crucial for quality control of saffron-based

products and for research into their pharmacological activities. This application note provides a

detailed protocol for the quantification of Crocin 5 using High-Performance Liquid

Chromatography with a Diode-Array Detector (HPLC-DAD).

Principle
This method utilizes reversed-phase HPLC to separate Crocin 5 from other related crocins and

components present in a saffron extract. The separation is achieved based on the differential

partitioning of the analytes between a nonpolar stationary phase (C18) and a polar mobile

phase. The Diode-Array Detector allows for sensitive and selective detection of crocins at their

maximum absorbance wavelength (around 440 nm), enabling accurate quantification.

Experimental Protocols
Standard and Sample Preparation
Standard Preparation:
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Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Crocin 5 reference standard and

dissolve it in 10 mL of a diluent (e.g., 80% methanol in water) in a volumetric flask. Protect

the solution from light.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution

of the stock solution with the diluent to achieve concentrations ranging from 1 µg/mL to 100

µg/mL. These will be used to construct the calibration curve.

Sample Preparation (Saffron Extract):

Extraction: Accurately weigh 50 mg of powdered saffron stigmas and place it in a 50 mL

centrifuge tube. Add 25 mL of 80% methanol.

Ultrasonication: Sonicate the mixture for 30 minutes in an ultrasonic bath, ensuring the

temperature does not rise significantly.

Centrifugation: Centrifuge the extract at 4000 rpm for 10 minutes.

Filtration: Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial. Protect

the vial from light and store at 4°C until analysis.

HPLC-DAD Instrumentation and Conditions
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Parameter Recommended Setting

HPLC System

A standard HPLC system with a quaternary

pump, autosampler, column oven, and a Diode-

Array Detector.

Column
C18 reversed-phase column (e.g., 250 mm x 4.6

mm, 5 µm particle size).

Mobile Phase A Water with 0.1% formic acid.

Mobile Phase B Acetonitrile with 0.1% formic acid.

Gradient Elution

0-5 min: 10% B; 5-25 min: 10-50% B; 25-30

min: 50-90% B; 30-35 min: 90% B; 35-36 min:

90-10% B; 36-40 min: 10% B.

Flow Rate 1.0 mL/min.

Injection Volume 10 µL.

Column Temperature 30°C.

Detection Wavelength 440 nm.

Data Analysis and Quantification
Calibration Curve: Inject the working standard solutions and record the peak area for Crocin
5. Plot a calibration curve of peak area versus concentration.

Linearity: Determine the linearity of the method by calculating the coefficient of determination

(R²) from the calibration curve. A value of >0.999 is desirable.

Quantification: Inject the prepared saffron extract sample. Identify the Crocin 5 peak based

on its retention time compared to the standard. Calculate the concentration of Crocin 5 in

the sample using the regression equation from the calibration curve.

Quantitative Data Summary
The following table summarizes the expected quantitative performance of this method for

Crocin 5 analysis. These values are typical and should be confirmed during in-house method
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validation.

Parameter Expected Value

Retention Time (RT)
Approximately 17-20 min (dependent on specific

column and conditions)

Linearity (R²) > 0.999

Linear Range 1 - 100 µg/mL

Limit of Detection (LOD) ~0.2 µg/mL

Limit of Quantification (LOQ) ~0.7 µg/mL

Precision (%RSD) < 2%

Accuracy (%Recovery) 98 - 102%

Visualizations
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Caption: Experimental workflow for Crocin 5 quantification.
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Caption: Logical relationship of the analytical process.

Conclusion
The described HPLC-DAD method provides a reliable and robust approach for the

quantification of Crocin 5 in saffron extracts. This application note serves as a comprehensive

guide for researchers and industry professionals to ensure the quality and consistency of

saffron-based products and to facilitate further research into the pharmacological benefits of its

individual components. Adherence to the detailed protocols will enable accurate and

reproducible results.

To cite this document: BenchChem. [Application Note: Quantification of Crocin 5 in Saffron
Extracts using HPLC-DAD]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028231#quantification-of-crocin-5-using-hplc-dad]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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